Cas no 78837-89-5 (1H-Phenalen-1-one, 9-hydroxy-5-methyl-)

1H-Phenalen-1-one, 9-hydroxy-5-methyl- structure
78837-89-5 structure
Product Name:1H-Phenalen-1-one, 9-hydroxy-5-methyl-
CAS No:78837-89-5
MF:C14H10O2
MW:210.228003978729
CID:533787
PubChem ID:15574155
Update Time:2025-04-19

1H-Phenalen-1-one, 9-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Phenalen-1-one, 9-hydroxy-5-methyl-
    • 9-hydroxy-5-methylphenalen-1-one
    • 5-methyl-9-hydroxyphenalenone
    • 78837-89-5
    • 9-HYDROXY-5-METHYL-1H-PHENALEN-1-ONE
    • DTXSID90574644
    • SCHEMBL7742240
    • Inchi: 1S/C14H10O2/c1-8-6-9-2-4-11(15)14-12(16)5-3-10(7-8)13(9)14/h2-7,15H,1H3
    • InChI Key: OXLVALYKSLBBCF-UHFFFAOYSA-N
    • SMILES: OC1C=CC2C=C(C)C=C3C=CC(C=1C=23)=O

Computed Properties

  • Exact Mass: 210.068079557g/mol
  • Monoisotopic Mass: 210.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų
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